Cas no 17234-81-0 ( )

• Product Name: &nbsp
• CAS No: 17234-81-0
• MF: C₂₅H₂₂N₄O₆
• MW: 474.465385913849
• CID: 905636
• PubChem ID: 135545678
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[(Z)-1-(4-methoxy-3-nitrophenyl)-3-oxo-3-[2-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethyl]hydrazinyl]prop-1-en-2-yl]benzamide
• NSC134612
• NSC-134612
• 17234-81-0
•  

• Inchi： 1S/C25H22N4O6/c1-16(18-9-11-20(30)12-10-18)27-28-25(32)21(26-24(31)19-6-4-3-5-7-19)14-17-8-13-23(35-2)22(15-17)29(33)34/h3-15,30H,1-2H3,(H,26,31)(H,28,32)/b21-14-,27-16-
• InChI Key： QGJYTMPSEZHIEP-MWTWKCDHSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])/C=C(/C(N/N=C(/C)\C1C=CC(=CC=1)O)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 474.15406
• Monoisotopic Mass: 474.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 139.67
• LogP: 4.92530